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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B1329941

Despite its classification as a fluorescent dye, Reactive Red 180, a compound primarily utilized
in the textile industry, remains largely unexplored and undocumented within the realm of
fluorescence microscopy. A comprehensive review of scientific literature reveals a significant
absence of data regarding its application for cellular imaging, leaving researchers, scientists,
and drug development professionals with no established protocols or quantitative performance
metrics to guide its use in a laboratory setting.

Reactive Red 180, also known by its Colour Index name C.I. 181055, is a monoazo dye.[1] Its
primary application is in the dyeing of cellulose-containing fabrics.[1] While its chemical
structure contains a chromophore, which is responsible for its color, detailed characterization of
its fluorogenic properties for microscopy is not available in published research.

Physicochemical Properties

Basic chemical and physical data for Reactive Red 180 has been compiled from various
sources. However, crucial photophysical parameters required for its evaluation as a fluorescent
probe are notably absent.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1329941?utm_src=pdf-interest
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
http://www.worlddyevariety.com/reactive-dyes/reactive-red-180.html
http://www.worlddyevariety.com/reactive-dyes/reactive-red-180.html
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
Chemical Formula C29H19N3Nas017Ss [1]
Molecular Weight 933.76 g/mol [1]
CAS Number 72828-03-6 [1]

Excitation Maximum (Aex)

Not Reported

Emission Maximum (Aem)

Not Reported

Molar Absorptivity (€)

Not Reported

Quantum Yield (®)

Not Reported

Photostability

Not Reported

Applications in Microscopy: A Knowledge Gap

There is no scientific literature detailing the use of Reactive Red 180 for staining cells or

tissues for fluorescence microscopy. Consequently, no experimental protocols for its use in this

context have been published. This includes a lack of information on:

e Staining procedures: Optimal concentration, incubation time, and buffer conditions for

cellular labeling.

o Fixation and permeabilization compatibility: Whether the dye is suitable for use with common

fixation and permeabilization methods.

o Specificity: The cellular structures or molecules that Reactive Red 180 might preferentially

bind to.

 Toxicity: Its effects on the viability of live cells.

Potential for Azo Dyes in Fluorescence

While information on Reactive Red 180 is scarce, the broader class of azo dyes has been

investigated for fluorescence applications. Some azo dyes have been shown to exhibit

fluorescence, and their photophysical properties can be influenced by their chemical structure
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and environment.[2][3] For instance, the fluorescence of some azo compounds can be
enhanced upon binding to certain molecules or in specific solvent conditions.[4] However,
many azo dyes are known to have low fluorescence quantum yields due to efficient non-
radiative decay pathways.[2]

Experimental Workflow: A Hypothetical Approach

Given the absence of established methods, a researcher interested in exploring the potential of
Reactive Red 180 as a fluorescent probe would need to undertake a systematic
characterization. The following diagram outlines a potential experimental workflow for such an
investigation.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8778914/
https://www.mdpi.com/1420-3049/25/6/1368
http://www.orientjchem.org/vol34no1/synthesis-spectral-and-biological-studies-of-complexes-with-bidentate-azodye-ligand-derived-from-resorcinol-and-1-amino-2-naphthol-4-sulphonic-acid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8778914/
https://www.benchchem.com/product/b1329941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hypothetical Workflow for Characterizing a Novel Fluorophore
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Caption: A logical workflow for the initial investigation and characterization of an unproven
compound like Reactive Red 180 for fluorescence microscopy applications.

In conclusion, while Reactive Red 180 is commercially available and classified as a fluorescent
dye, it represents a significant unknown in the field of microscopy. The lack of fundamental data
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on its photophysical properties and its interaction with biological specimens means that any
potential application in this area would require extensive foundational research. For
researchers and drug development professionals seeking reliable and well-characterized
fluorescent probes, established dyes with proven performance and extensive documentation
remain the recommended choice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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